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Compound of Interest

Compound Name: Galidesivir dihydrochloride

Cat. No.: B12368105

For Researchers, Scientists, and Drug Development Professionals

Introduction

Galidesivir (BCX4430) is a broad-spectrum antiviral agent that acts as a viral RNA-dependent
RNA polymerase (RdRP) inhibitor.[1][2] It has demonstrated in vitro activity against a range of
RNA viruses, including coronaviruses, filoviruses, and flaviviruses.[2][3] Accurate and
consistent preparation of Galidesivir dihydrochloride solutions is critical for reliable
experimental results in virological and pharmacological studies. This application note provides
a detailed protocol for calculating molarity and preparing solutions of Galidesivir
dihydrochloride for research use.

Quantitative Data Summary

A summary of the key chemical and physical properties of Galidesivir dihydrochloride is
provided in the table below. It is important to note that batch-specific molecular weights may
vary due to hydration, and it is recommended to refer to the Certificate of Analysis for the most
accurate information.[2]
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Property Value Source

(2S,3S,4R,5R)-2-(4-Amino-5H-
) pyrrolo[3,2-d]pyrimidin-7-yl)-5-
Chemical Name
(hydroxymethyl)-3,4-

pyrrolidinediol dihydrochloride

Molecular Formula C11H15Ns03-2HCI [2]
Molecular Weight 338.19 g/mol [2][4]
CAS Number 1373208-51-5 [2]
Appearance Solid powder [4]
Purity >98% (HPLC) [2]
Max Solubility in Water 33.82 mg/mL (100 mM) [2]
Max Solubility in DMSO 16.91 mg/mL (50 mM) [2]
Storage Temperature -20°C [1][2]

Experimental Protocols
Molarity Calculation

The fundamental formula for calculating the mass of Galidesivir dihydrochloride required to
prepare a solution of a specific molarity is:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
Example Calculation for a 10 mM Stock Solution in 10 mL of Water:

e Molarity: 10 mM = 0.010 mol/L

e Volume: 10 mL=0.010 L

e Molecular Weight: 338.19 g/mol

Mass (g) = 0.010 mol/L x 0.010 L x 338.19 g/mol = 0.033819 g
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Therefore, 33.82 mg of Galidesivir dihydrochloride is needed to prepare 10 mL of a 10 mM
stock solution.

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Galidesivir
dihydrochloride in sterile, nuclease-free water.

Materials:

» Galidesivir dihydrochloride powder

 Sterile, nuclease-free water

o Calibrated analytical balance

 Sterile conical tubes (e.g., 15 mL or 50 mL)

o Sterile, nuclease-free pipette tips

e Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

» Equilibration: Allow the vial of Galidesivir dihydrochloride and the sterile water to
equilibrate to room temperature before use.

» Weighing: Tare a sterile conical tube on the analytical balance. Carefully weigh the
calculated amount of Galidesivir dihydrochloride powder (e.g., 33.82 mg for a 10 mL
solution) and transfer it to the conical tube.

e Solvent Addition: Using a calibrated pipette, add the desired volume of sterile, nuclease-free
water to the conical tube containing the powder.

o Dissolution: Cap the tube securely and vortex the solution until the powder is completely
dissolved. Visually inspect the solution to ensure there are no visible particulates.
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» Sterilization (Optional): If required for the downstream application, the stock solution can be
filter-sterilized using a 0.22 um syringe filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
nuclease-free microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can
degrade the compound. Store the aliquots at -20°C for long-term storage.

Preparation of Working Solutions

This protocol describes the preparation of a 100 uM working solution from a 10 mM stock
solution.

Materials:

e 10 mM Galidesivir dihydrochloride stock solution

o Appropriate sterile diluent (e.g., cell culture medium, PBS)

» Sterile, nuclease-free pipette tips and microcentrifuge tubes

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

 Dilution Calculation: Use the following formula to calculate the volume of stock solution
needed: ViM1 = V2M2 Where:

V1 = Volume of the stock solution

[e]

o

M1 = Molarity of the stock solution (10 mM)

[¢]

V2 = Final volume of the working solution

[¢]

M2z = Final molarity of the working solution (100 uM or 0.1 mM)

For example, to prepare 1 mL (1000 pL) of a 100 uM working solution: V1 = (1000 pL x 0.1
mM) / 10 mM = 10 pL
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e Dilution: In a sterile microcentrifuge tube, add 990 pL of the desired diluent. Add 10 pL of the
10 mM Galidesivir dihydrochloride stock solution to the diluent.

e Mixing: Gently pipette up and down to mix the solution thoroughly.

e Use: The working solution is now ready for use in experiments. Prepare fresh working
solutions for each experiment to ensure accuracy.

Visualizations
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Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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